Cas no 1639858-70-0 (1-(1-Ethoxyethyl)-3,4-diiodo-1H-pyrazole)

1-(1-Ethoxyethyl)-3,4-diiodo-1H-pyrazole structure

1639858-70-0 structure

Product Name:1-(1-Ethoxyethyl)-3,4-diiodo-1H-pyrazole

CAS No:1639858-70-0

MF:C₇H₁₀I₂N₂O

MW:391.976046085358

CID:5200765

Update Time:2023-03-02

1-(1-Ethoxyethyl)-3,4-diiodo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(1-Ethoxyethyl)-3,4-diiodo-1H-pyrazole
- Inchi： 1S/C7H10I2N2O/c1-3-12-5(2)11-4-6(8)7(9)10-11/h4-5H,3H2,1-2H3
- InChI Key： WFQWKYSTUREUQH-UHFFFAOYSA-N
- SMILES： N1(C(OCC)C)C=C(I)C(I)=N1

1-(1-Ethoxyethyl)-3,4-diiodo-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR307297-1g	1-(1-Ethoxyethyl)-3,4-diiodo-1H-pyrazole	1639858-70-0		1g	£21.00	2025-02-20
Cooke Chemical	LN7959058-1g	1-(1-Ethoxyethyl)-3	1639858-70-0	4-diiodo-1H-pyrazole	1g	RMB 420.00	2025-02-21
Key Organics Ltd	PS-13315-1mg	1-(1-Ethoxyethyl)-3,4-diiodo-1H-pyrazole	1639858-70-0	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	PS-13315-5mg	1-(1-Ethoxyethyl)-3,4-diiodo-1H-pyrazole	1639858-70-0	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	PS-13315-50mg	1-(1-Ethoxyethyl)-3,4-diiodo-1H-pyrazole	1639858-70-0	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	PS-13315-10mg	1-(1-Ethoxyethyl)-3,4-diiodo-1H-pyrazole	1639858-70-0	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	PS-13315-100mg	1-(1-Ethoxyethyl)-3,4-diiodo-1H-pyrazole	1639858-70-0	>90%	100mg	£146.00	2025-02-09

1-(1-Ethoxyethyl)-3,4-diiodo-1H-pyrazole Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
3. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

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